Cas no 1806841-90-6 (2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine
• CAS No: 1806841-90-6
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4871768
• Update Time: 2025-08-03

2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-3-1-5(13(14)15)12-4(2-11)6(3)7(9)10/h1,7H
• InChI Key： WCCDTZCSEBFYOM-UHFFFAOYSA-N
• SMILES： FC1C=C([N+](=O)[O-])N=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine

2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1806841-90-6, commonly referred to as 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis, materials science, and pharmacology. This compound is notable for its complex structure, which includes a pyridine ring substituted with cyano, difluoromethyl, fluoro, and nitro groups. These substituents contribute to its unique chemical properties, making it a valuable compound for various applications.

2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine is synthesized through a series of carefully controlled reactions that involve the manipulation of pyridine derivatives. The synthesis process typically begins with the preparation of the pyridine ring, followed by the introduction of substituents at specific positions. The cyano group at position 2, the difluoromethyl group at position 3, the fluoro group at position 4, and the nitro group at position 6 are introduced through a combination of nucleophilic substitution, electrophilic substitution, and other advanced organic chemistry techniques. Recent advancements in catalytic methods have enabled higher yields and greater control over the stereochemistry of the product.

The structural complexity of 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine makes it an intriguing subject for theoretical and experimental studies. Researchers have employed computational chemistry tools such as density functional theory (DFT) to analyze its electronic structure and reactivity. These studies have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of nitro and cyano groups. This property enhances its reactivity in various chemical transformations, making it a promising candidate for use in catalysis and polymer chemistry.

In terms of applications, 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine has shown potential in the development of advanced materials. For instance, its ability to form stable coordination complexes with transition metals has been leveraged in the creation of novel catalysts for industrial processes such as olefin polymerization and hydrogenation. Additionally, its electron-withdrawing properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have also explored the biological activity of 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine. Preclinical experiments have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in drug discovery. Furthermore, its ability to inhibit certain enzymes involved in cancer cell proliferation has been reported in several scientific journals.

The environmental impact of 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine is another area of active research. Scientists are investigating its biodegradability and toxicity to aquatic organisms under various environmental conditions. Preliminary results indicate that while the compound is not inherently toxic at low concentrations, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-fluoro-6-nitropyridine (CAS No. 1806841-90-6) is a multifaceted compound with a wide range of potential applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in areas such as materials science, pharmacology, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.